6-Methyl-5-hepten-2-one
6-Methyl-5-hepten-2-one
Sulcatone is a heptenone that is hept-5-en-2-one substituted by a methyl group at position 6. It is a volatile oil component of citronella oil, lemon-grass oil and palmarosa oil. It has a role as an alarm pheromone, a volatile oil component and a plant metabolite. It is a methyl ketone and a heptenone.
6-Methyl-5-hepten-2-one is a natural product found in Francisella tularensis, Camellia sinensis, and other organisms with data available.
sulcatone is a metabolite found in or produced by Saccharomyces cerevisiae.
6-Methyl-5-hepten-2-one is a natural product found in Francisella tularensis, Camellia sinensis, and other organisms with data available.
sulcatone is a metabolite found in or produced by Saccharomyces cerevisiae.
Brand Name:
Vulcanchem
CAS No.:
110-93-0
VCID:
VC20844522
InChI:
InChI=1S/C8H14O/c1-7(2)5-4-6-8(3)9/h5H,4,6H2,1-3H3
SMILES:
CC(=CCCC(=O)C)C
Molecular Formula:
C8H14O
Molecular Weight:
126.20 g/mol
6-Methyl-5-hepten-2-one
CAS No.: 110-93-0
Cat. No.: VC20844522
Molecular Formula: C8H14O
Molecular Weight: 126.20 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Sulcatone is a heptenone that is hept-5-en-2-one substituted by a methyl group at position 6. It is a volatile oil component of citronella oil, lemon-grass oil and palmarosa oil. It has a role as an alarm pheromone, a volatile oil component and a plant metabolite. It is a methyl ketone and a heptenone. 6-Methyl-5-hepten-2-one is a natural product found in Francisella tularensis, Camellia sinensis, and other organisms with data available. sulcatone is a metabolite found in or produced by Saccharomyces cerevisiae. |
|---|---|
| CAS No. | 110-93-0 |
| Molecular Formula | C8H14O |
| Molecular Weight | 126.20 g/mol |
| IUPAC Name | 6-methylhept-5-en-2-one |
| Standard InChI | InChI=1S/C8H14O/c1-7(2)5-4-6-8(3)9/h5H,4,6H2,1-3H3 |
| Standard InChI Key | UHEPJGULSIKKTP-UHFFFAOYSA-N |
| SMILES | CC(=CCCC(=O)C)C |
| Canonical SMILES | CC(=CCCC(=O)C)C |
| Boiling Point | 173 °C @ 760 MM HG 72.00 to 73.00 °C. @ 18.00 mm Hg |
| Colorform | COLORLESS LIQUID |
| Flash Point | 135 °F (57 °C) |
| Melting Point | FP: -67.1 °C -67 °C |
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